Cas no 650601-06-2 (1,2-Ethanediol, 1-(4-chlorophenyl)-2-phenyl-, (1S,2S)-)

• Product Name: 1,2-Ethanediol, 1-(4-chlorophenyl)-2-phenyl-, (1S,2S)-
• CAS No: 650601-06-2
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 408968
• PubChem ID: 21578255
• Update Time: 2025-04-19

1,2-Ethanediol, 1-(4-chlorophenyl)-2-phenyl-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(4-chlorophenyl)-2-phenyl-, (1S,2S)-
• 650601-06-2
• CHEMBL2251574
• (1S,2S)-1-(4-Chlorophenyl)-2-phenylethane-1,2-diol
• DTXSID30616037

• Inchi： 1S/C14H13ClO2/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9,13-14,16-17H/t13-,14-/m0/s1
• InChI Key： JKHLGCIYBRKEGD-KBPBESRZSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 248.06049
• Monoisotopic Mass: 248.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46